Cas no 89895-18-1 (4-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-(propan-2-yl)pyrrolidin-2-one
• CAS No: 89895-18-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD17167151
• CID: 2130427
• PubChem ID: 20976007
• Update Time: 2024-03-01

4-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-isopropylpyrrolidin-2-one
• 4-propan-2-ylpyrrolidin-2-one
• 4-(propan-2-yl)pyrrolidin-2-one
• Z1259340996

• MDL： MFCD17167151
• Inchi： 1S/C7H13NO/c1-5(2)6-3-7(9)8-4-6/h5-6H,3-4H2,1-2H3,(H,8,9)
• InChI Key： YWJNZEJGGLBELP-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C(C)C

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones